Cas no 2138097-27-3 (2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid)

• Product Name: 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid
• CAS No: 2138097-27-3
• MF: C₁₀H₁₂ClN₃O₃
• MW: 257.673581123352
• CID: 6141171
• PubChem ID: 165795523
• Update Time: 2025-05-26

2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid
• 2138097-27-3
• EN300-1154185
• 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid

• Inchi： 1S/C10H12ClN3O3/c11-9-7(5-8(15)16)10(13-6-12-9)14-1-3-17-4-2-14/h6H,1-5H2,(H,15,16)
• InChI Key： XBFIUFJKCRVHLM-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C(=NC=N1)N1CCOCC1

Computed Properties

• Exact Mass: 257.0567189g/mol
• Monoisotopic Mass: 257.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid

Comprehensive Overview of 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid (CAS No. 2138097-27-3)

2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid (CAS No. 2138097-27-3) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholine and chloropyrimidine moieties, has garnered attention for its potential as a building block in drug discovery and material science. Its molecular structure combines a pyrimidine core with a chloro substituent and a morpholine ring, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in heterocyclic compounds like 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid aligns with current trends in targeted drug design and green chemistry. Researchers are increasingly exploring its role in developing kinase inhibitors, a hot topic in oncology and inflammation research. The compound's acetic acid side chain further enhances its reactivity, enabling modifications for structure-activity relationship (SAR) studies. Recent publications highlight its utility in high-throughput screening libraries, addressing demand for novel small-molecule therapeutics.

From a synthetic chemistry perspective, CAS 2138097-27-3 demonstrates remarkable stability under various reaction conditions, making it valuable for multistep organic synthesis. Its chloropyrimidine group participates efficiently in cross-coupling reactions, while the morpholine moiety contributes to improved solubility—a critical factor in drug bioavailability optimization. These properties position it as a key candidate for developing next-generation pharmaceutical intermediates, particularly in fragment-based drug discovery approaches gaining traction in 2024.

The compound's relevance extends to computational chemistry and AI-assisted molecular design, addressing frequent queries about in silico screening compatibility. Its well-defined structure allows accurate molecular docking simulations, supporting virtual screening workflows. Furthermore, the acetic acid functionality enables straightforward bioconjugation, meeting industry needs for proteolysis-targeting chimeras (PROTACs) development—a trending area in degradation therapeutics.

Quality control protocols for 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid emphasize HPLC purity verification and NMR characterization, reflecting industry standards for research-grade chemicals. Suppliers typically provide detailed spectroscopic data (IR, MS, ¹H/¹³C NMR) to support its application in GMP-compliant synthesis. These documentation practices align with increasing regulatory scrutiny on chemical traceability in pharmaceutical development.

Environmental considerations surrounding CAS 2138097-27-3 synthesis have prompted investigations into catalytic methods and solvent recovery systems, responding to sustainability concerns in fine chemical production. The morpholine component's biodegradability profile makes this compound comparatively favorable versus persistent alternatives, addressing green chemistry metrics increasingly demanded by funding agencies and patent offices.

Emerging applications include its use in metal-organic frameworks (MOFs) for controlled release formulations, capitalizing on the compound's ability to coordinate with transition metals. This innovative approach answers growing interest in smart delivery systems for agricultural and pharmaceutical actives. Additionally, its photophysical properties are being explored for fluorescence labeling in biochemical assays.

Market analysis indicates rising procurement of 2-[4-Chloro-6-(morpholin-4-yl)pyrimidin-5-yl]acetic acid by contract research organizations (CROs) and academic labs focusing on medicinal chemistry optimization. The compound's commercial availability in milligram to kilogram quantities supports both exploratory research and scale-up studies, bridging the gap between discovery and development phases.

Future research directions may explore its potential in covalent inhibitor design through the reactive chloro group, or as a scaffold for multifunctional ligands targeting protein-protein interactions. These applications align with industry shifts toward polypharmacology approaches and allosteric modulation strategies dominating contemporary drug discovery literature.